Cas no 112080-06-5 (Quinoxaline,2,6-difluoro-)

• Product Name: Quinoxaline,2,6-difluoro-
• CAS No: 112080-06-5
• MF: C₈H₄F₂N₂
• MW: 166.127568244934
• CID: 129519
• PubChem ID: 13978330
• Update Time: 2025-04-19

Quinoxaline,2,6-difluoro- Chemical and Physical Properties

Names and Identifiers

• Quinoxaline,2,6-difluoro-
• Quinoxaline, 2,6-difluoro-
• 2,6-Difluoroquinoxaline
• 112080-06-5

• Inchi： 1S/C8H4F2N2/c9-5-1-2-6-7(3-5)11-4-8(10)12-6/h1-4H
• InChI Key： ROETUDGVWCNDQC-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C=1)=NC=C(N=2)F

Computed Properties

• Exact Mass: 166.03432
• Monoisotopic Mass: 166.03425446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78